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Introduction

Dehydroalanine (Dha) is a non-proteinogenic, α,β-unsaturated amino acid that serves as a

valuable tool for chemical biologists and drug development professionals.[1][2] Its electrophilic

nature makes it a reactive handle for site-specific protein modification, enabling the introduction

of a wide array of functionalities such as fluorescent probes, cross-linkers, and mimics of post-

translational modifications (PTMs).[3][4][5] Dha is also a key intermediate in the biosynthesis of

lantibiotics, a class of antimicrobial peptides with intricate cyclic structures.[4] Due to its

reactivity, Dha is typically generated post-synthetically from stable precursor amino acids like

serine, cysteine, or selenocysteine that have been incorporated into a peptide sequence using

standard solid-phase peptide synthesis (SPPS).[2][6] This document provides detailed

protocols for the most common and effective methods of introducing dehydroalanine into

synthetic peptides.

General Experimental Workflow
The synthesis of a dehydroalanine-containing peptide generally follows a multi-step process,

beginning with the synthesis of a precursor peptide, followed by a chemical conversion step to

generate the Dha residue, and finally purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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